Cas no 1462841-19-5 (3-(3-Bromopropyl)-1-methyl-1h-indazole)

• Product Name: 3-(3-Bromopropyl)-1-methyl-1h-indazole
• CAS No: 1462841-19-5
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5772001
• PubChem ID: 65830925
• Update Time: 2025-06-11

3-(3-Bromopropyl)-1-methyl-1h-indazole Chemical and Physical Properties

Names and Identifiers

• CS-0301099
• 1462841-19-5
• 3-(3-Bromopropyl)-1-methyl-1h-indazole
• AKOS015172330
• EN300-1912483
• 1H-Indazole, 3-(3-bromopropyl)-1-methyl-

• Inchi： 1S/C11H13BrN2/c1-14-11-7-3-2-5-9(11)10(13-14)6-4-8-12/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： PAFUNXBRLUPNLJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 336.8±17.0 °C(Predicted)
• pka: 1.96±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(3-Bromopropyl)-1-methyl-1h-indazole

Comprehensive Overview of 3-(3-Bromopropyl)-1-methyl-1H-indazole (CAS No. 1462841-19-5)

3-(3-Bromopropyl)-1-methyl-1H-indazole (CAS No. 1462841-19-5) is a brominated indazole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its 1-methyl-1H-indazole core and 3-bromopropyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it valuable for drug discovery, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways.

The growing interest in 3-(3-Bromopropyl)-1-methyl-1H-indazole aligns with current trends in small-molecule drug development and targeted therapies. Researchers frequently explore its potential in cancer research, neurodegenerative disease studies, and anti-inflammatory applications. The compound's bromine moiety offers a reactive site for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability positions it as a critical tool in medicinal chemistry optimization.

From a synthetic perspective, CAS No. 1462841-19-5 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its aryl bromide functionality. These reactions are pivotal in constructing complex heterocyclic systems found in many FDA-approved drugs. The compound's stability under standard laboratory conditions and compatibility with common reagents further enhance its utility in high-throughput screening and combinatorial chemistry.

Recent publications highlight the role of 3-(3-Bromopropyl)-1-methyl-1H-indazole in developing selective enzyme inhibitors. For instance, derivatives of this scaffold have shown promise in modulating protein-protein interactions (PPIs), a hot topic in drug discovery. Its indazole ring mimics natural purine bases, allowing it to compete with ATP in kinase binding sites—a mechanism exploited in several tyrosine kinase inhibitor designs.

Environmental and safety considerations for handling CAS No. 1462841-19-5 follow standard laboratory protocols for brominated compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during synthesis or purification. The compound's low ecotoxicity profile, as evidenced by biodegradability studies, makes it preferable for sustainable chemistry applications.

In the context of AI-driven drug design, 3-(3-Bromopropyl)-1-methyl-1H-indazole has emerged as a frequent subject of in silico modeling. Computational chemists leverage its well-defined physicochemical properties (e.g., LogP, polar surface area) to predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles of derived compounds. This integration of machine learning and cheminformatics accelerates lead optimization workflows.

The commercial availability of 1462841-19-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Pricing trends reflect its niche demand, with bulk quantities often required for preclinical studies. Analytical data (NMR, HPLC, MS) provided with certified samples ensure reproducibility—a critical factor in patent applications and regulatory submissions.

Future directions for this compound include exploration in PROTAC (proteolysis-targeting chimera) technology, where its linker compatibility could enable targeted protein degradation. Additionally, its potential in fluorescent probe development for cellular imaging is being investigated, capitalizing on the indazole core's photophysical properties.